Cas no 111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-)

• Product Name: [1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
• CAS No: 111087-44-6
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 1195705
• Update Time: 2024-08-02

[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-

• Inchi： 1S/C17H21NO2/c19-15-10-13(12-6-2-1-3-7-12)11-16(20)17(15)14-8-4-5-9-18-14/h4-5,8-9,12-13,17H,1-3,6-7,10-11H2
• InChI Key： TWUXDXLZDVEVBP-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)CC(=O)C(C2=NC=CC=C2)C(=O)C1

Computed Properties

• Exact Mass: 271.15733

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 459.0±45.0 °C(Predicted)
• PSA: 47.03
• pka: 1.95±0.25(Predicted)